Cas no 57422-10-3 ( )

  structure
  structure
Product Name: 
CAS No:57422-10-3
MF:C16H11NO2
MW:249.264044046402
CID:947015
PubChem ID:293371
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4-isoquinolin-7-yloxybenzaldehyde
    • 4-(isoquinolin-7-yloxy)benzaldehyde
    • 4-isoquinolin-7-yloxy-benzaldehyde
    • AC1L6K0O
    • AC1Q6QGS
    • AG-J-70578
    • AR-1F7067
    • CTK5A6845
    • NSC159925
    • 57422-10-3
    • NSC-159925
    • DS-005419
    • DTXSID10303675
    •  
    • Inchi: 1S/C16H11NO2/c18-11-12-1-4-15(5-2-12)19-16-6-3-13-7-8-17-10-14(13)9-16/h1-11H
    • InChI Key: ZHBCGECNXWJJLX-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C=O)=CC=1)C1C=CC2C=CN=CC=2C=1

Computed Properties

  • Exact Mass: 249.07903
  • Monoisotopic Mass: 249.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.19
  • LogP: 3.83960

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